9-chloro-7-methyl-1H-pyrazolo[3,4-f]quinoline

• CAS No.: 144588-49-8
• Molecular Formula: C11H8ClN3
• Molecular Weight: 217.65 g/mol
• IUPAC Name: 9-chloro-7-methyl-1H-pyrazolo[3,4-f]quinoline
• InChI: InChI=1S/C11H8ClN3/c1-6-4-8(12)10-9(14-6)3-2-7-5-13-15-11(7)10/h2-5H,1H3,(H,13,15)
• InChI Key: BYRQEFLGVZSZIY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C(=N1)C=CC3=C2NN=C3)Cl
• Synonyms: 9-chloro-7-Methyl-1H-pyrazolo[3,4-f]quinoline

Description

9-chloro-7-methyl-1H-pyrazolo[3,4-f]quinoline, also known as this compound, is a useful research compound. Its molecular formula is C11H8ClN3 and its molecular weight is 217.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 9-hydroxy-7-methyl-1H-pyrazolo[3,4-f]quinoline (8.00 g, 0.04 mmol) in phosphorus oxychloride (61.6 g, 0.40 mol) was added slowly N,N-dimethylformamide (40 ml). After the addition was complete, the reaction mixture was warmed to 80° C. for 1 hour and then allowed to cool to room temperature. The reaction was poured onto ice and dissolved in water (2 L total volume) and neutralized to pH 7 with 20% sodium hydroxide (NaOH). The precipitate which formed upon neutralization was collected by filtration, washed with water and dried under vacuum to give 9-chloro-7-methyl-1H-pyrazolo[3,4-f]quinoline as a white solid (8.07 g, 92%).